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Cat. No.: B157399 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the ecotoxicological effects of (4Z)-
Lachnophyllum Lactone, a natural compound with recognized phytotoxic and antifungal

properties. As its potential for agricultural applications grows, understanding its impact on non-

target organisms is paramount for environmental risk assessment. This document summarizes

key experimental data, details methodologies, and visualizes potential toxicological pathways

to offer a comprehensive overview for the scientific community.

Executive Summary
(4Z)-Lachnophyllum Lactone (LAC) is a naturally occurring acetylenic furanone with

promising bioherbicidal and antifungal activities.[1][2][3] This guide focuses on its effects on

non-target aquatic and terrestrial organisms, drawing comparisons with a structurally similar

compound, (4Z,8Z)-Matricaria Lactone (MAT). While LAC demonstrates potential as a

selective, lower-impact alternative to conventional herbicides, its stability and toxicity profile,

particularly in aquatic environments, warrant careful consideration.[4][5][6][7]

Comparative Toxicity Data
The following tables summarize the acute and delayed toxicity of (4Z)-Lachnophyllum
Lactone (LAC) in comparison to (4Z,8Z)-Matricaria Lactone (MAT) across a range of non-
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target model organisms.[4][5][6][7] The data is derived from a comprehensive ecotoxicological

study by Padilla Suarez et al. (2025).[4][5][6][7]

Table 1: Comparative Acute Toxicity (EC50) of LAC and MAT on Aquatic Organisms

Organism Species Endpoint

(4Z)-
Lachnophyllu
m Lactone
(LAC) EC50
(mg L⁻¹)

(4Z,8Z)-
Matricaria
Lactone (MAT)
EC50 (mg L⁻¹)

Bacterium Aliivibrio fischeri
Light Inhibition

(30 min)
8.078 0.642

Alga
Raphidocelis

subcapitata

Growth Inhibition

(72 h)
9.880 4.520

Crustacean Daphnia magna
Immobilization

(48 h)
1.728 2.239

Table 2: Comparative Toxicity of LAC and MAT on Terrestrial Organisms

Organism Species Endpoint

(4Z)-
Lachnophyllu
m Lactone
(LAC) Effect

(4Z,8Z)-
Matricaria
Lactone (MAT)
Effect

Nematode
Caenorhabditis

elegans
Mortality (24 h)

No mortality

observed

No mortality

observed

Plant Lepidum sativum Germination No effect No effect

Plant Lepidum sativum
Shoot Length

Inhibition (EC50)
85.89 mg L⁻¹ 82.30 mg L⁻¹

Experimental Protocols
The data presented above were generated using standardized ecotoxicological assays. The

following is a summary of the key experimental methodologies employed.
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Aquatic Toxicity Testing
Aliivibrio fischeriLuminescence Inhibition Test: The acute toxicity to the marine bacterium A.

fischeri was assessed by measuring the inhibition of bioluminescence after a 30-minute

exposure to a range of concentrations of LAC and MAT. The effective concentration causing

50% light inhibition (EC50) was then calculated.

Raphidocelis subcapitataGrowth Inhibition Test: The green alga R. subcapitata was exposed

to various concentrations of the test compounds for 72 hours. The inhibition of algal growth,

determined by measuring cell density, was used to calculate the EC50 value.

Daphnia magnaImmobilization Test: The acute toxicity to the freshwater crustacean D.

magna was determined by observing the immobilization of daphnids after 24 and 48 hours of

exposure to the test compounds. The EC50 for immobilization was calculated at the 48-hour

time point.

Terrestrial Toxicity Testing
Caenorhabditis elegansMortality Test: The soil nematode C. elegans was exposed to the test

compounds in a liquid medium for 24 hours. The endpoint was mortality, and the absence of

lethal effects was noted.[2][4]

Lepidum sativumGermination and Root Elongation Test: Seeds of the cress L. sativum were

exposed to different concentrations of LAC and MAT. The effects on seed germination and

shoot length were recorded. While germination was unaffected, shoot elongation was

inhibited, allowing for the calculation of EC50 values for this endpoint.[4][5][6][7]

Potential Mechanism of Action and Signaling
Pathways
(4Z)-Lachnophyllum Lactone possesses an α,β-unsaturated lactone structure, which is a

known Michael acceptor.[1] This chemical feature suggests a likely mechanism of toxicity

involving the covalent modification of nucleophilic residues (such as cysteine) in cellular

proteins. This interaction can disrupt protein function and interfere with critical signaling

pathways.
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While specific studies on the signaling pathways affected by (4Z)-Lachnophyllum Lactone in

the tested non-target organisms are not yet available, the known reactivity of Michael acceptors

points towards the potential involvement of pathways such as the Keap1-Nrf2-ARE and NF-κB

signaling cascades, which are central to cellular stress responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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